2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide

• IUPAC Name: 1-[[2-(3,4-dimethylphenoxy)acetyl]amino]-3-ethylthiourea
• InChI: InChI=1S/C13H19N3O2S/c1-4-14-13(19)16-15-12(17)8-18-11-6-5-9(2)10(3)7-11/h5-7H,4,8H2,1-3H3,(H,15,17)(H2,14,16,19)
• InChI Key: YPJSMHFUPGVQLH-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)COC1=CC(=C(C=C1)C)C
• Molecular Formula: C13H19N3O2S
• Molecular Weight: 281.38 g/mol

Description

2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide, also known as DPEH, is a chemical compound that has been studied for its potential use as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide is not fully understood. However, it has been suggested that this compound inhibits the activity of an enzyme called thioredoxin reductase, which is involved in the regulation of cellular redox balance. This inhibition leads to an increase in reactive oxygen species and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit cell migration and invasion, which are important processes in cancer metastasis. In addition, this compound has been shown to modulate the expression of various genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide in lab experiments is its potential as an anticancer agent. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use as a therapeutic agent.

Future Directions

For research on 2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide include further studies on its mechanism of action, optimization of its use as a therapeutic agent, and development of new analogs with improved efficacy and reduced toxicity. In addition, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to better understand its potential use in clinical settings.

Synthesis Methods

The synthesis of 2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide involves the reaction of 3,4-dimethylphenol with ethyl chloroacetate to form 3,4-dimethylphenoxyacetic acid ethyl ester. This intermediate is then reacted with thiosemicarbazide to form this compound.

Scientific Research Applications

2-[(3,4-dimethylphenoxy)acetyl]-N-ethylhydrazinecarbothioamide has been studied for its potential use as an anticancer agent. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have also shown that this compound has antitumor activity in mice.